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Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

Cat. No.: B162476

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring a safe laboratory environment and
maintaining environmental compliance. This guide provides essential, step-by-step procedures
for the safe disposal of 1-Bromo-2-ethylbenzene, a combustible liquid and irritant.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with 1-Bromo-2-ethylbenzene. It is classified as a combustible liquid that can cause skin, eye,
and respiratory irritation[1][2][3][4]. Therefore, always handle this chemical in a well-ventilated
area, preferably within a chemical fume hood|[5].

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield[6].

» Hand Protection: Use chemical-resistant gloves, such as nitrile rubber[6]. Inspect gloves for
any signs of degradation before use.

» Body Protection: A flame-retardant lab coat is recommended[7].

o Respiratory Protection: If working outside of a fume hood or if vapors are present, use a
respirator with an appropriate filter (e.g., type ABEK (EN14387)).
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Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromo-2-ethylbenzene for quick

reference.
Property Value
Molecular Formula CsHoBr
Molecular Weight 185.06 g/mol [3]
Appearance Colorless liquid[1][4]
Boiling Point 199 °C
Density 1.338 g/mL at 25 °C
Flash Point 77 °C (170.6 °F) - closed cup
Storage Class 10 - Combustible liquids
Water Hazard Class (WGK) WGK 3 (highly hazardous to water)

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe disposal of 1-Bromo-2-ethylbenzene
and contaminated materials.

1. Waste Segregation and Collection:

» Designated Waste Container: Collect all waste 1-Bromo-2-ethylbenzene in a dedicated
container. This container must be made of a compatible material (e.g., glass or a suitable
plastic) and have a secure, tight-fitting lid to be vapor-tight and spill-proof[3][9].

o Halogenated Waste Stream: As a brominated organic compound, 1-Bromo-2-ethylbenzene
must be disposed of in the halogenated organic waste stream[5][8][9][10].

e Do Not Mix: Never mix halogenated waste with non-halogenated waste[9][10]. Also, avoid
mixing with other waste streams such as acids, bases, or oxidizers unless explicitly
permitted by your institution's hazardous waste management plan[9].
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Contaminated Materials: Any materials that have come into contact with 1-Bromo-2-
ethylbenzene, such as pipette tips, gloves, and absorbent pads, should be considered
contaminated and disposed of as hazardous waste in a separate, clearly labeled solid waste
container[7].

. Labeling:

Immediate Labeling: Label the hazardous waste container as soon as the first drop of waste
is added[5][8].

Clear Identification: The label must clearly state "Hazardous Waste" and the full chemical
name: "Waste 1-Bromo-2-ethylbenzene"[8]. Do not use chemical formulas or
abbreviations[9].

Hazard Pictograms: Affix the appropriate GHS hazard pictograms (e.g., flame for
combustible, exclamation mark for irritant).

List of Contents: If mixing with other compatible halogenated solvents, maintain a list of all
chemical constituents and their approximate percentages on or near the container[5][8].

. Storage:

Secure Location: Store the sealed waste container in a designated, secure hazardous waste
accumulation area[5].

Ventilation and Temperature: Keep the container in a cool, dry, and well-ventilated place,
away from sources of ignition, heat, or direct sunlight[1][5][8].

Secondary Containment: Ensure secondary containment is in place to prevent the spread of
material in case of a leak. The secondary container should be able to hold the entire volume
of the primary container[5][10].

. Spill Management:

Evacuate: In the event of a spill, evacuate non-essential personnel from the immediate
area[7].
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» Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is
contained within it[8].

» Contain and Absorb: Wearing appropriate PPE, contain the spill using an inert absorbent
material such as sand, vermiculite, or commercial sorbent pads[11][12].

o Collect and Dispose: Carefully collect the absorbed material and place it into a designated
hazardous waste container for solids[7][8].

e Clean Spill Area: Thoroughly clean the spill area.

o Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.
For large spills, evacuate the area and contact emergency services[8].

5. Final Disposal:

o Licensed Waste Disposal Service: The primary and required method for the disposal of 1-
Bromo-2-ethylbenzene is through a licensed professional waste disposal service[7].

« Institutional Procedures: Contact your institution's EHS office to arrange for the pickup and
disposal of the hazardous waste container[6]. Do not pour this chemical down the drain or
dispose of it in regular trash[7][13].

o Container Fullness: Request a waste collection when the container is about three-quarters
full to allow for expansion and prevent overfilling[5].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-Bromo-2-
ethylbenzene.
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Caption: Workflow for the safe disposal of 1-Bromo-2-ethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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